Cas no 23315-20-0 (3-[(1E)-prop-1-en-1-ylsulfinyl]-L-alanine)

• Product name: 3-[(1E)-prop-1-en-1-ylsulfinyl]-L-alanine
• CAS No: 23315-20-0
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 1413713
• PubChem ID: 6122729

3-[(1E)-prop-1-en-1-ylsulfinyl]-L-alanine Chemical and Physical Properties

Names and Identifiers

• 3-[(1E)-prop-1-en-1-ylsulfinyl]-L-alanine
• S-(1-Propenyl)cysteine sulfoxide
• S-[(E)-Prop-1-enyl]-L-cysteine S-oxide
• 3-(1-Propenylsulfinyl)alanine, 9CI
• NS00094430
• isoalliin
• CHEMBL464373
• 23315-20-0
• 16718-23-3
• S-(1-Propenyl)-cysteine sulfoxide
• (2R)-2-amino-3-[(E)-prop-1-enyl]sulfinylpropanoic acid
• HY-111825
• s-propenyl-l-cysteine sulfoxide
• 1-PeCSO
• (2R)-2-Amino-3-((E)-prop-1-en-1-ylsulfinyl)propanoicacid
• AKOS040732227
• C08295
• CS-0092917
• L-Cysteine, S-(1E)-1-propen-1-yl-, S-oxide, [S(R)]-
• (2R)-2-Amino-3-((E)-prop-1-en-1-ylsulfinyl)propanoic acid
• L-Alanine, 3-(1-propenylsulfinyl)-
• 434322-95-9
• 3836-24-6
• Q1674385
• (2R)-2-Amino-3-(prop-1-en-1-ylsulfinyl)propanoic acid
• DA-49196
• (R)-2-Amino-3-((R)-((E)-prop-1-en-1-yl)sulfinyl)propanoic acid

• Inchi： InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2-3,5H,4,7H2,1H3,(H,8,9)/b3-2-
• InChI Key： OKYHUOHBRKWCQJ-IHWYPQMZSA-N
• SMILES： CC=CS(=O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 177.04603
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids